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Cat. No.: B1329301

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tribromofluoromethane, with the Chemical Abstracts Service (CAS) number 353-54-8, is a
halogenated methane derivative of significant interest in synthetic chemistry.[1][2][3] Also
known by synonyms such as Fluorotribromomethane and Halon 1103, this compound serves
as a valuable reagent and building block in various chemical transformations.[1][2] ItS unique
combination of a fluorine atom and three bromine atoms on a single carbon center imparts
distinct reactivity, making it a useful tool for the introduction of fluorine and bromine into organic
molecules. This guide provides a comprehensive overview of the chemical and physical
properties, synthesis, key applications, and safety considerations of triboromofluoromethane,
with a focus on its utility for researchers in the chemical and pharmaceutical sciences.

Chemical and Physical Properties

Tribromofluoromethane is a colorless to pale yellow liquid at room temperature.[1][2] A
summary of its key physical and chemical properties is presented in Table 1.
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Property Value References
CAS Number 353-54-8 [1114]
Molecular Formula CBrsF [1][4]
Molecular Weight 270.72 g/mol [11[4115]
Appearance Colorl.ess' to almost colorless 1]

clear liquid
Melting Point -73 °C [1][2]
Boiling Point 106-108 °C [1112]
Density 2.765-2.77 g/mL at 25 °C [11[2]

Refractive Index (n20/D)

1.5216 - 1.53

[1](2]

Purity (typical) =>98% (GC) [1]
Fluorotribromomethane, Halon

Synonyms [1112]
1103, R 11B3, FC-11B3

InChl InChI=1S/CBr3F/c2-1(3,4)5 [2]
IHZAEIHIPNTART-

InChiKey (2]
UHFFFAOYSA-N

SMILES FC(Br)(Br)Br [2]

Spectral Data

The structural characterization of tribromofluoromethane is supported by various
spectroscopic techniques. Key spectral data are summarized in Table 2.
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Spectroscopic Data Key Features and Observations

A single resonance is expected due to the

presence of only one carbon atom. The

13C NMR , T _
chemical shift will be influenced by the attached
fluorine and bromine atoms.
A single resonance is expected, providing a

19F NMR g P P g

clear indication of the fluorine environment.

Infrared (IR) Spect The spectrum will be characterized by strong C-
nfrare ectrosco
P Py Br and C-F stretching vibrations.

The mass spectrum will show the molecular ion
peak and characteristic isotopic patterns due to

Mass Spectrometry (MS) the presence of three bromine atoms.
Fragmentation will involve the loss of bromine
and fluorine atoms.

Synthesis of Tribromofluoromethane

The synthesis of tribromofluoromethane is typically achieved through a halogen exchange
reaction, a classic example being the Swarts reaction. This method involves the treatment of a
polyhalogenated methane, such as carbon tetrabromide, with a metal fluoride.

General Experimental Protocol: Swarts Reaction

While a specific, detailed, contemporary protocol for the synthesis of tribromofluoromethane
is not readily available in the public domain, the general procedure involves the reaction of
carbon tetrabromide with antimony(lll) fluoride in the presence of a catalytic amount of
bromine.

Reaction: CBrs + SbFs (with Br2 catalyst) — CBrsF + CBr2F2 + ...
Procedure Outline:
o Areaction vessel is charged with carbon tetrabromide and antimony(lll) fluoride.

» A catalytic amount of elemental bromine is added to the mixture.
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e The reaction mixture is heated. The temperature is carefully controlled to favor the formation
of the desired product, tribromofluoromethane.

e The product is typically distilled directly from the reaction mixture as it is formed.

e The collected distillate may contain a mixture of bromofluoromethanes and requires
purification, usually by fractional distillation, to isolate pure tribromofluoromethane.

It is crucial to note that this reaction can produce a mixture of products, and the reaction
conditions must be carefully optimized to maximize the yield of triboromofluoromethane.

Applications in Research and Development

Tribromofluoromethane's unique chemical structure makes it a valuable reagent in several
areas of chemical research and development.

Reagent in Organic Synthesis

A significant application of tribromofluoromethane is as a precursor for the in-situ generation
of dibromofluoromethyllithium (LiCFBrz). This organolithium reagent is a valuable tool for the
introduction of the -CFBr2 group into organic molecules, which can then be further transformed
into other fluorine-containing functionalities.

The following protocol describes the generation of dibromofluoromethyllithium from
tribromofluoromethane and its subsequent reaction with an aldehyde or ketone.

Materials:

e Tribromofluoromethane (CBrsF)
e n-Butyllithium (n-BuLi) in hexanes
o Anhydrous tetrahydrofuran (THF)
o Anhydrous diethyl ether (Et20)

e Aldehyde or ketone
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o Apparatus for reactions at low temperatures (e.g., cryostat or dry ice/acetone bath)
 Inert atmosphere setup (e.g., nitrogen or argon)
Procedure:

o A solution of tribromofluoromethane and the desired aldehyde or ketone in a mixture of
anhydrous THF and Et20 (typically 2:1) is prepared in a flame-dried, three-necked flask
under an inert atmosphere.

e The solution is cooled to a very low temperature, typically -130 °C, using a suitable cooling
bath.

e A solution of n-butyllithium in hexanes is added dropwise to the cooled solution while
maintaining the low temperature.

e The reaction is stirred at this temperature for a specified period to allow for the formation of
the dibromofluoromethyllithium and its subsequent addition to the carbonyl compound.

e The reaction is quenched at low temperature by the addition of a suitable proton source
(e.g., saturated aqueous ammonium chloride).

e The mixture is allowed to warm to room temperature, and the product is extracted with an
appropriate organic solvent.

e The organic layer is washed, dried, and concentrated under reduced pressure to yield the
crude fluorinated alcohol product.

e The crude product is then purified by a suitable method, such as column chromatography.

This protocol provides a pathway to valuable fluorinated alcohols, which can serve as
intermediates in the synthesis of more complex molecules, including potential drug candidates.

Fire Suppressant

Historically, halogenated hydrocarbons, often referred to as Halons, have been used as
effective fire-extinguishing agents. Tribromofluoromethane (Halon 1103) has been
investigated for its fire suppression capabilities. The mechanism of fire suppression by
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halogenated compounds involves the interruption of the combustion chain reaction. The
bromine atoms, in particular, are very efficient at scavenging the free radicals (such as He and
OHe) that propagate the fire.

Potential in Pharmaceutical and Agrochemical Synthesis

The incorporation of fluorine and bromine atoms into organic molecules is a well-established
strategy in medicinal and agricultural chemistry to enhance the biological activity, metabolic
stability, and pharmacokinetic properties of compounds. While direct examples of commercial
drugs or pesticides synthesized from tribromofluoromethane are not prominently
documented, its utility in generating fluorinated building blocks, as demonstrated by the
dibromofluoromethyllithium chemistry, highlights its potential in these fields. The antifungal
activity of various brominated compounds has been reported, suggesting a potential area of
application for derivatives of tribromofluoromethane.[1][3][6]

Reaction Mechanisms and Workflows
Generation and Reaction of Dibromofluoromethyllithium

The workflow for the generation of dibromofluoromethyllithium and its subsequent reaction with
a carbonyl compound is depicted below.

Starting Materials

n-Butyllithium

Aldehyde/Ketone

Tribromofluoromethane

Rea‘;tion Workup & Purification Product

Quenching, Extraction,
and Purification

Click to download full resolution via product page
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Caption: Experimental workflow for the synthesis of fluorinated alcohols.

The reaction mechanism involves a lithium-halogen exchange followed by nucleophilic
addition.

Step 1: Lithium-Halogen Exchange

Step 2: Nucleophilic Addition Step 3: Protonation
o n-BuBr
n-Buli
R:C=0 H
cBrsF  —MBULL e —cFBr Li* -CFBr, ~ —+RC0 R2C(O-Li*)CFBr2 R2C(O-Li*)CFBr2 —*H o R.C(OH)CFBr2

Click to download full resolution via product page

Caption: Mechanism of dibromofluoromethyllithium addition to a carbonyl.

Pyrolysis to Hexafluorobenzene

The pyrolysis of tribromofluoromethane at high temperatures (around 540-640 °C) leads to
the formation of hexafluorobenzene. The proposed mechanism involves the formation of

difluorocarbene (:CF2) as a key intermediate.

Further Cyclization &
A [:CBIF] + Brz Decomposition [:CF2] + Br2 Dimerization F2C=CF» Aromatization

Click to download full resolution via product page
Caption: Proposed pathway for the pyrolysis of tribromofluoromethane.

Safety and Handling

Tribromofluoromethane is classified as a hazardous substance and should be handled with

appropriate safety precautions.[6]
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e Hazards: It is known to cause skin and serious eye irritation, and may cause respiratory
irritation.[6]

» Handling: Use only in a well-ventilated area and wear appropriate personal protective
equipment (PPE), including gloves, safety goggles, and protective clothing.[6] Avoid
breathing vapors or mist.[6]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] It is
incompatible with strong oxidizing agents.[6]

» Disposal: Dispose of in accordance with local, regional, and national regulations for
hazardous waste.[7]

Always consult the Safety Data Sheet (SDS) for the most current and detailed safety
information before handling this compound.

Conclusion

Tribromofluoromethane (CAS 353-54-8) is a versatile chemical reagent with established
applications in organic synthesis and potential utility in the development of new materials,
pharmaceuticals, and agrochemicals. Its ability to serve as a precursor to
dibromofluoromethyllithium provides a valuable route for the synthesis of complex fluorinated
molecules. While its use as a fire suppressant has historical context, its synthetic applications
remain highly relevant to the modern researcher. Proper handling and adherence to safety
protocols are essential when working with this compound. This guide provides a foundational
understanding of tribromofluoromethane to aid researchers and scientists in its effective and
safe utilization in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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